1-(2,5-Dichlorophenyl)cyclopentanemethanamine

• Molecular Formula: C12H15Cl2N
• Molecular Weight: 244.16 g/mol
• IUPAC Name: [1-(2,5-dichlorophenyl)cyclopentyl]methanamine
• InChI: InChI=1S/C12H15Cl2N/c13-9-3-4-11(14)10(7-9)12(8-15)5-1-2-6-12/h3-4,7H,1-2,5-6,8,15H2
• InChI Key: BKAZPYQUGBDDCY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CN)C2=C(C=CC(=C2)Cl)Cl

Description

1-(2,5-Dichlorophenyl)cyclopentanemethanamine is a chemical compound with the molecular formula C12H15Cl2N and a molecular weight of 244.16 g/mol. It is characterized by the presence of a cyclopentane ring substituted with a 2,5-dichlorophenyl group and a methanamine group. This compound is primarily used as a research chemical and has various applications in scientific studies.

Preparation Methods

The synthesis of 1-(2,5-Dichlorophenyl)cyclopentanemethanamine involves several steps. One common method includes the reaction of 2,5-dichlorobenzyl chloride with cyclopentylmagnesium bromide to form the intermediate 1-(2,5-dichlorophenyl)cyclopentane. This intermediate is then reacted with ammonia or an amine to yield the final product . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

1-(2,5-Dichlorophenyl)cyclopentanemethanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles such as hydroxyl, alkoxy, or amino groups.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(2,5-Dichlorophenyl)cyclopentanemethanamine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and in the study of reaction mechanisms.

Biology: The compound is used in biochemical assays to study enzyme interactions and receptor binding.

Medicine: Research involving this compound includes its potential use in developing new pharmaceuticals, particularly in the field of neurochemistry.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(2,5-Dichlorophenyl)cyclopentanemethanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and affecting various biochemical pathways. Detailed studies on its mechanism of action are essential for understanding its potential therapeutic applications and safety profile .

Comparison with Similar Compounds

1-(2,5-Dichlorophenyl)cyclopentanemethanamine can be compared with other similar compounds, such as:

• 1-(2,4-Dichlorophenyl)cyclopentanemethanamine
• 1-(2,3-Dichlorophenyl)cyclopentanemethanamine
• 1-(2,5-Dichlorophenyl)cyclohexanemethanamine

These compounds share structural similarities but differ in the position of chlorine atoms or the nature of the cycloalkane ring. The unique structure of this compound contributes to its distinct chemical properties and reactivity, making it valuable for specific research applications .